cis-4-Ethylcyclohexyl methanesulfonate
Description
cis-4-Ethylcyclohexyl methanesulfonate (CECMS) is a cyclohexane derivative functionalized with an ethyl group in the cis-configuration at the 4-position and a methanesulfonate ester group. This compound is notable for its structural rigidity due to the cyclohexane ring, which influences its reactivity, solubility, and biological interactions. Methanesulfonate esters (mesylates) are widely used in organic synthesis as alkylating agents, and their biological activity often correlates with their ability to modify DNA or proteins through nucleophilic substitution reactions.
Properties
Molecular Formula |
C9H18O3S |
|---|---|
Molecular Weight |
206.30 g/mol |
IUPAC Name |
(4-ethylcyclohexyl) methanesulfonate |
InChI |
InChI=1S/C9H18O3S/c1-3-8-4-6-9(7-5-8)12-13(2,10)11/h8-9H,3-7H2,1-2H3 |
InChI Key |
MYIUNQNFLCMWFP-UHFFFAOYSA-N |
Canonical SMILES |
CCC1CCC(CC1)OS(=O)(=O)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Limitations
- Transcriptomic Divergence : While MMS induces a broad p53 response linked to direct DNA damage, CECMS may activate stress-response pathways (e.g., oxidative stress sensors like NQO1) due to secondary metabolic effects .
- Data Gaps: No direct studies on CECMS’s gene expression profiles are available; inferences are drawn from structural analogs.
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